Cas no 1251444-59-3 (3-3-(methoxymethyl)phenylprop-2-enoic acid)

• Product Name: 3-3-(methoxymethyl)phenylprop-2-enoic acid
• CAS No: 1251444-59-3
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 5966068
• PubChem ID: 61542811
• Update Time: 2025-06-12

3-3-(methoxymethyl)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[3-(methoxymethyl)phenyl]-
• 3-(3-(Methoxymethyl)phenyl)acrylic acid
• 3-3-(methoxymethyl)phenylprop-2-enoic acid
• 3-[3-(methoxymethyl)phenyl]prop-2-enoic acid
• CS-0345080
• EN300-1848814
• 1251444-59-3

• Inchi： 1S/C11H12O3/c1-14-8-10-4-2-3-9(7-10)5-6-11(12)13/h2-7H,8H2,1H3,(H,12,13)
• InChI Key： KFAVEWVVPAQNRS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=CC=CC(COC)=C1

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.170±0.06 g/cm3(Predicted)
• Boiling Point: 320.3±22.0 °C(Predicted)
• pka: 4.40±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 3-3-(methoxymethyl)phenylprop-2-enoic acid

Introduction to 3-3-(methoxymethyl)phenylprop-2-enoic acid (CAS No. 1251444-59-3) and Its Emerging Applications in Chemical Biology

3-3-(methoxymethyl)phenylprop-2-enoic acid, identified by the chemical abstracts service number CAS No. 1251444-59-3, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule, featuring a phenyl ring substituted with a methoxymethyl group and connected to a prop-2-enoic acid moiety, presents a versatile scaffold for the development of novel bioactive agents. The combination of these functional groups not only enhances its solubility and metabolic stability but also opens up possibilities for diverse interactions with biological targets.

The prop-2-enoic acid moiety, also known as acrylic acid, is well-documented for its role in various biochemical pathways and its ability to engage with enzymes and receptors. In contrast, the methoxymethyl (methyl ether) group introduces a lipophilic character while maintaining oxygen-rich functionality, which is often exploited in drug design to improve pharmacokinetic properties. The phenyl ring, a common structural motif in pharmaceuticals, contributes to hydrophobic interactions and can be further modified to fine-tune binding affinities.

Recent studies have highlighted the potential of derivatives of 3-3-(methoxymethyl)phenylprop-2-enoic acid in modulating inflammatory pathways. For instance, researchers have demonstrated that certain analogs of this compound exhibit inhibitory effects on cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins involved in inflammation and pain. These findings align with the broader effort in medicinal chemistry to develop selective COX inhibitors with improved efficacy and reduced side effects.

The methoxymethyl substituent plays a crucial role in these interactions by influencing the electronic properties of the aromatic ring. This modification can enhance binding affinity through π-stacking interactions or by modulating hydrogen bonding capabilities. Such structural features are particularly valuable in designing molecules that can selectively target specific isoforms of COX enzymes, such as COX-2, which is overexpressed in inflammatory conditions.

In addition to its anti-inflammatory potential, 3-3-(methoxymethyl)phenylprop-2-enoic acid has been explored as a precursor for more complex molecules with therapeutic applications. Its acrylic acid moiety serves as a handle for further functionalization via reactions such as Michael additions or Diels-Alder cycloadditions. These transformations allow chemists to introduce additional pharmacophores or improve pharmacokinetic profiles, making it an attractive building block for drug discovery programs.

One notable area of research involves the use of 3-3-(methoxymethyl)phenylprop-2-enoic acid derivatives in oncology. Preclinical studies have suggested that certain analogs can inhibit the activity of tyrosine kinases, which are aberrantly activated in many types of cancer. The phenyl ring and its substituents contribute to binding interactions with ATP-binding pockets in these kinases, leading to downstream effects that impede tumor growth. The versatility of this scaffold allows for rapid screening and optimization of lead compounds targeting various oncogenic pathways.

The synthesis of 3-3-(methoxymethyl)phenylprop-2-enoic acid itself presents an interesting challenge due to the need for precise functional group control. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and enantioselective hydrogenations, have been employed to construct the desired framework efficiently. These techniques not only improve yield but also enable the preparation of enantiomerically pure compounds, which are often required for biological activity.

The growing interest in 3-3-(methoxymethyl)phenylprop-2-enoic acid has spurred innovation in computational chemistry approaches as well. Molecular modeling studies have been instrumental in understanding how different substituents influence binding affinity and selectivity. By leveraging machine learning algorithms and high-throughput virtual screening, researchers can rapidly identify promising derivatives without extensive experimental trials. This synergy between experimental chemistry and computational methods accelerates the drug discovery process significantly.

In conclusion, 3-3-(methoxymethyl)phenylprop-2-enoic acid (CAS No. 1251444-59-3) represents a valuable scaffold with diverse applications across multiple therapeutic areas. Its unique structural features offer opportunities for designing novel bioactive agents with improved pharmacological profiles. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play an increasingly important role in pharmaceutical development.